1-Benzyl-3-methyl-pyrazole
Overview
Description
1-Benzyl-3-methyl-pyrazole, also known as BMMP, is a heterocyclic organic compound with a five-membered ring structure containing three carbon atoms, one nitrogen atom and one benzyl group. It is a colorless, odorless, and crystalline solid with a melting point of 109.5 °C. BMMP has been studied for its potential applications in a variety of scientific fields, including synthesis, catalysis, and biochemistry.
Scientific Research Applications
Corrosion Inhibition
1-Benzyl-3-methyl-pyrazole derivatives have been evaluated as corrosion inhibitors for steel in hydrochloric acid environments. Compounds such as 1-{[benzyl-(2-cyano-ethyl)-amino]-methyl}-5-methyl-1H-pyrazole-3-carboxylic acid methyl ester demonstrated significant reduction in corrosion rates, highlighting their potential as effective corrosion inhibitors (Herrag et al., 2007).
Crystal Structure Analysis
Pyrazole derivatives including those related to this compound have been characterized for their crystal structures. Studies have revealed specific conformational properties of these compounds, contributing to the understanding of their molecular and electronic structures (Kumara et al., 2018).
Antimicrobial Activities
Pyrazole derivatives, including this compound, have been synthesized and screened for antimicrobial activities. These compounds have shown potential in inhibiting the growth of various microbes, suggesting their applicability in developing new antimicrobial agents (Shadakshari et al., 2022).
Catalytic Applications
Compounds containing pyrazole structures, akin to this compound, have been used to synthesize catalytic complexes. These complexes have shown efficacy in processes like hydroamination, demonstrating the utility of pyrazole derivatives in catalysis (Hua et al., 2012).
Anti-Cancer Properties
Research indicates that certain pyrazole derivatives have potential anti-cancer properties. For instance, studies have identified compounds with significant activity against various cancer cell lines, suggesting their potential in cancer treatment (Abonía et al., 2011).
Spectroscopic Studies
Pyrazole derivatives have been the subject of extensive spectroscopic studies, providing insights into their molecular properties. These studies are critical for understanding the interaction mechanisms and potential applications of these compounds (Pillai et al., 2017).
Synthesis of Novel Compounds
Research into pyrazole derivatives has led to the synthesis of novel compounds with potential pharmacological applications. These syntheses expand the range of available pyrazole-based compounds and open new avenues for drug development (Ibraheem et al., 2020).
Properties
IUPAC Name |
1-benzyl-3-methylpyrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c1-10-7-8-13(12-10)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFUAZMMGWCSYPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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